Cas no 1355222-35-3 (1-(6-Morpholin-4-yl-pyridin-3-yl)-ethanol)

• Product Name: 1-(6-Morpholin-4-yl-pyridin-3-yl)-ethanol
• CAS No: 1355222-35-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5265820
• Update Time: 2025-06-08

1-(6-Morpholin-4-yl-pyridin-3-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-Morpholin-4-yl-pyridin-3-yl)-ethanol
• 1-(6-Morpholinopyridin-3-yl)ethan-1-ol

• Inchi： 1S/C11H16N2O2/c1-9(14)10-2-3-11(12-8-10)13-4-6-15-7-5-13/h2-3,8-9,14H,4-7H2,1H3
• InChI Key： POUFFZJJJMFFIX-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(N2CCOCC2)N=C1)C

Additional information on 1-(6-Morpholin-4-yl-pyridin-3-yl)-ethanol

Recent Advances in the Study of 1-(6-Morpholin-4-yl-pyridin-3-yl)-ethanol (CAS: 1355222-35-3)

The compound 1-(6-Morpholin-4-yl-pyridin-3-yl)-ethanol (CAS: 1355222-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug discovery and development.

One of the key areas of research has been the optimization of the synthetic route for 1-(6-Morpholin-4-yl-pyridin-3-yl)-ethanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving palladium-catalyzed coupling reactions and subsequent reduction, achieving an overall yield of 78%. This advancement is critical for facilitating further preclinical and clinical studies.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 1-(6-Morpholin-4-yl-pyridin-3-yl)-ethanol exhibits potent inhibitory effects on specific kinases involved in inflammatory pathways. A 2023 study in Biochemical Pharmacology reported that the compound effectively suppresses the activity of p38 MAP kinase, a key player in chronic inflammatory diseases. The study highlighted a dose-dependent reduction in pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of 1-(6-Morpholin-4-yl-pyridin-3-yl)-ethanol with its target proteins. Research published in ACS Chemical Biology (2023) utilized advanced docking algorithms to predict the compound's binding affinity and selectivity. The results indicated strong interactions with the ATP-binding site of p38 MAP kinase, corroborating the experimental findings. These computational approaches are invaluable for guiding the design of derivatives with enhanced efficacy and reduced off-target effects.

Despite these promising findings, challenges remain in the development of 1-(6-Morpholin-4-yl-pyridin-3-yl)-ethanol as a therapeutic agent. Pharmacokinetic studies have revealed moderate bioavailability and rapid metabolism, necessitating further structural modifications to improve its drug-like properties. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. Additionally, toxicology studies are underway to assess the compound's safety profile, a critical step before advancing to clinical trials.

In conclusion, 1-(6-Morpholin-4-yl-pyridin-3-yl)-ethanol (CAS: 1355222-35-3) represents a promising candidate for drug development, with demonstrated efficacy in modulating kinase activity and inflammatory responses. Recent advancements in its synthesis, pharmacological characterization, and computational modeling have laid a solid foundation for future research. However, addressing its pharmacokinetic and toxicological challenges will be essential for translating these findings into clinical applications. Continued interdisciplinary collaboration will be key to unlocking the full therapeutic potential of this compound.